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Compound of Interest

Compound Name: 2-Ethyl-5-nitropyridine

Cat. No.: B1587371 Get Quote

An In-Depth Technical Guide to the Material Safety of 2-Ethyl-5-nitropyridine

This guide provides a comprehensive technical overview of the material safety data for 2-Ethyl-
5-nitropyridine (CAS No. 5446-93-5), tailored for researchers, scientists, and professionals in

drug development. The information herein is synthesized from authoritative safety data sheets

and chemical databases to ensure accuracy and practical relevance in a laboratory and

development setting.

Introduction to 2-Ethyl-5-nitropyridine
2-Ethyl-5-nitropyridine is a substituted pyridine derivative that serves as a valuable

intermediate in organic synthesis. The presence of both an ethyl group and a nitro group on the

pyridine ring imparts a unique reactivity profile, making it a key building block in the synthesis of

more complex molecules.[1] In the pharmaceutical industry, nitropyridine derivatives are crucial

for constructing a wide range of Active Pharmaceutical Ingredients (APIs), as the electron-

withdrawing nature of the nitro group significantly influences the reactivity of the pyridine core

for various chemical transformations.[1] A thorough understanding of its chemical properties

and associated hazards is paramount for ensuring safe handling and its effective application in

research and development.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of 2-Ethyl-5-nitropyridine are

summarized below. These properties are critical for designing experiments, understanding its
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behavior in different environments, and planning for safe storage and handling.

Property Value Reference

Chemical Formula C₇H₈N₂O₂ [2]

Molecular Weight 152.15 g/mol [3]

Appearance Colorless to light yellow liquid [3]

CAS Number
5446-93-5 (related CAS

31557-73-0)
[3]

Boiling Point 248 °C [3]

Density 1.195 g/cm³ [3]

Flash Point 104 °C [3]

Solubility Insoluble in water.[4]

Hazard Identification and Toxicological Profile
Understanding the potential hazards is the cornerstone of safe laboratory practice. 2-Ethyl-5-
nitropyridine is classified as a hazardous substance.

GHS Classification:

Skin Irritation: Category 2[5]

Serious Eye Irritation: Category 2[5]

Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or

if inhaled.[3]

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]
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H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[3]

Toxicological Insights: While specific toxicological studies on 2-Ethyl-5-nitropyridine are not

extensively detailed in the provided results, data from related nitropyridine compounds suggest

that the primary concerns are irritant effects on skin and eyes.[5][6] A study on 2-ethyl-4-

nitropyridine N-oxide, a structurally similar compound, revealed a toxic effect on the blood

system in subacute experiments and a pronounced irritating effect on the mucous membranes

of the eyes. Given the "toxic" classification from some suppliers, it is prudent to handle this

compound with a high degree of caution, assuming significant toxicity via all routes of exposure

until more specific data becomes available.

First-Aid Measures
In the event of accidental exposure, immediate and appropriate first-aid is critical. The following

protocols are recommended:

Inhalation: Remove the individual to fresh air and keep them comfortable for breathing.[6][7]

If the person feels unwell or breathing is difficult, seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected area

thoroughly with plenty of soap and water.[5][6] If skin irritation occurs, seek medical advice.

[5]

Eye Contact: Rinse cautiously with water for several minutes.[6][7] If contact lenses are

present and easy to remove, do so. Continue rinsing. If eye irritation persists, get medical

advice/attention.[5][7]

Ingestion: Rinse the mouth with water.[9] Do NOT induce vomiting.[10] Call a POISON

CENTER or doctor immediately if you feel unwell.[8][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[7][12] Water mist can be used to cool closed containers.[12]

Specific Hazards: During a fire, hazardous decomposition products may be formed. These

include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6][7]
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Containers may explode when heated, and vapors may form explosive mixtures with air.[12]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with a full face-piece operated in pressure-demand or other positive pressure mode and full

protective gear.[6][12]

Accidental Release Measures
Proper containment and cleanup of spills are essential to prevent exposure and environmental

contamination.

Personal Precautions: Evacuate personnel to a safe area.[5] Wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and, if necessary, a respirator.

Avoid breathing vapors or mist.[7] Ensure adequate ventilation. Remove all sources of

ignition.[13]

Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[5][13]

Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand, earth,

vermiculite) and place in a suitable, labeled container for disposal.[13] For large spills, dike

the area to contain the spill and collect the material for disposal.[4]

Handling and Storage
Adherence to proper handling and storage protocols is a primary preventative safety measure.

Safe Handling:

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust, fume, gas, mist, vapors, or spray.[6]

Wash hands and any exposed skin thoroughly after handling.[5][6]

Use only in a well-ventilated area or under a chemical fume hood.[6]

Keep away from heat, sparks, open flames, and hot surfaces.[7][14]
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Storage Conditions:

Keep the container tightly closed.[5][6]

Store in a dry, cool, and well-ventilated place.[6][14]

Store locked up.[14]

Store away from incompatible materials, such as strong oxidizing agents and acids.[6][7]
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Workflow: Safe Handling and Storage of 2-Ethyl-5-nitropyridine

Handling Protocol

Storage Protocol

Receive Chemical

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood

Dispense Required Amount

Wash Hands Thoroughly Seal Container Tightly

After Use

Store in Cool, Dry,
Well-Ventilated Area

Store Away from
Incompatible Materials

Store Locked Up

Click to download full resolution via product page

Caption: Safe handling and storage workflow for 2-Ethyl-5-nitropyridine.
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Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are the primary means of minimizing

worker exposure.

Engineering Controls: Ensure adequate ventilation, especially in confined areas.[6] Use a

local exhaust ventilation system (fume hood). Eyewash stations and safety showers should

be close to the workstation.[5][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166.[6][7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[7]

Respiratory Protection: When engineering controls are not sufficient, a NIOSH/MSHA-

approved respirator may be necessary.

Hygiene Measures: Handle in accordance with good industrial hygiene and safety

practices.[6] Do not eat, drink, or smoke when using this product.[8]

Stability and Reactivity
Chemical Stability: The compound is stable under normal, recommended storage conditions.

[6][7]

Conditions to Avoid: Avoid exposure to heat, open flames, hot surfaces, and sources of

ignition.[7] Also, avoid incompatible products.[6][7]

Incompatible Materials: Strong oxidizing agents[6] and acids.[7]

Hazardous Decomposition Products: Under thermal decomposition, it can release toxic

fumes of nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6][7]

Synthesis Pathway and Applications
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While various synthetic routes exist, nitropyridines are often synthesized through multi-step

processes. For instance, 2-hydroxy-5-nitropyridine, a related precursor, can be formed by

condensing 2-halogenated acrylates with nitromethane and triethyl orthoformate, followed by

cyclization.[15] The ethyl group can be introduced through various standard organic chemistry

reactions.

Conceptual Synthesis Pathway

Pyridine Derivative

Nitration

Introduce NO2 group

Alkylation

Introduce Ethyl group

2-Ethyl-5-nitropyridine

Click to download full resolution via product page

Caption: Simplified conceptual synthesis pathway for 2-Ethyl-5-nitropyridine.

The primary application for researchers is its use as a versatile building block for synthesizing

more complex molecules, particularly in the development of new pharmaceutical agents and

agrochemicals.[1][16][17]

Disposal Considerations
Waste disposal must be conducted in compliance with all local, state, and federal regulations.
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Product Disposal: Dispose of this material and its container at a licensed hazardous waste

disposal plant.[14] Do not allow the product to enter drains or waterways.[13]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected for disposal as hazardous waste.[18] Once cleaned, the container may be

recycled or disposed of according to regulations.[18]

Conclusion
2-Ethyl-5-nitropyridine is a valuable chemical intermediate with significant utility in drug

discovery and scientific research. However, its hazardous properties, including its potential

toxicity and irritant effects, necessitate strict adherence to safety protocols. By understanding

its chemical profile, implementing robust engineering controls, utilizing appropriate personal

protective equipment, and following prescribed handling and disposal procedures, researchers

can safely harness the synthetic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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